Cas no 2877656-13-6 (5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine)

• Product Name: 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine
• CAS No: 2877656-13-6
• MF: C₁₅H₁₉BrF₂N₄O₂
• MW: 405.237769365311
• CID: 5308670
• PubChem ID: 165432407
• Update Time: 2025-05-26

5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877656-13-6
• F6806-7898
• AKOS040882108
• 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine
• [1-(5-Bromo-4-methoxy-2-pyrimidinyl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone

• Inchi： 1S/C15H19BrF2N4O2/c1-24-12-11(16)8-19-14(20-12)22-5-2-10(9-22)13(23)21-6-3-15(17,18)4-7-21/h8,10H,2-7,9H2,1H3
• InChI Key： PRNKHVORGUKYMP-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Br)C(OC)=N2)C1)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 404.06594g/mol
• Monoisotopic Mass: 404.06594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.3±60.0 °C(Predicted)
• pka: 3.92±0.49(Predicted)

Additional information on 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine

Comprehensive Overview of 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine (CAS No. 2877656-13-6)

The compound 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine (CAS No. 2877656-13-6) is a highly specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a 4,4-difluoropiperidine moiety and a brominated pyrimidine core, this molecule is being explored for its potential applications in targeted therapies and biochemical research.

Recent trends in pharmaceutical research highlight the growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the 4,4-difluoropiperidine group in this compound aligns with this trend, making it a promising candidate for further investigation. Researchers are particularly interested in its potential role as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

The pyrrolidine-carbonyl linkage in 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine provides structural rigidity while maintaining sufficient flexibility for optimal target binding. This balance is crucial in drug design, as it can significantly influence both potency and selectivity. The 4-methoxypyrimidine moiety further contributes to the molecule's electronic properties, potentially enhancing its interactions with biological targets.

In the context of current pharmaceutical challenges, such as drug resistance and the need for more selective therapies, compounds like 2877656-13-6 offer exciting possibilities. The strategic incorporation of bromine at the 5-position of the pyrimidine ring may facilitate further derivatization through cross-coupling reactions, a feature highly valued in medicinal chemistry for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine presents interesting challenges and opportunities. The convergent synthesis typically involves the coupling of appropriately functionalized pyrrolidine and pyrimidine precursors, followed by introduction of the 4,4-difluoropiperidine moiety. Recent advances in amide bond formation methodologies have significantly improved the efficiency of such synthetic routes.

The physicochemical properties of CAS 2877656-13-6, including its solubility profile and lipophilicity, make it particularly interesting for formulation development. These characteristics are crucial considerations in the drug development pipeline, especially for compounds intended for oral administration. The methoxy group at the 4-position of the pyrimidine ring may contribute to improved metabolic stability compared to non-substituted analogs.

In the broader context of small molecule drug discovery, 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine represents an excellent example of modern structure-based design principles. The incorporation of multiple privileged structures - the pyrimidine core, piperidine ring, and pyrrolidine scaffold - in a single molecule creates diverse opportunities for biological evaluation and optimization.

As the pharmaceutical industry continues to explore new chemical space for addressing unmet medical needs, compounds like 2877656-13-6 serve as valuable starting points for medicinal chemistry programs. The presence of multiple handles for further modification allows for extensive exploration of structure-activity relationships, potentially leading to novel therapeutic agents with improved efficacy and safety profiles.

The growing interest in fluorinated pharmaceuticals is well-reflected in the structure of this compound. With approximately 20-25% of currently marketed drugs containing fluorine atoms, the 4,4-difluoropiperidine moiety in 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine positions it favorably within this important class of bioactive molecules.

From a drug metabolism perspective, the strategic placement of the bromine atom and methoxy group may influence both the absorption and elimination pathways of this compound. These features are particularly relevant in the current pharmaceutical landscape, where there is increasing emphasis on understanding and optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates early in the discovery process.

In conclusion, 5-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-4-methoxypyrimidine (CAS No. 2877656-13-6) represents a sophisticated example of modern medicinal chemistry with significant potential for further development. Its unique combination of structural features aligns well with current trends in drug discovery, particularly in the areas of targeted therapies and small molecule inhibitors. As research continues to explore its full potential, this compound may contribute valuable insights to the ongoing development of novel therapeutic agents.